Cas no 2229443-72-3 (N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine
• CAS No: 2229443-72-3
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 6219749
• PubChem ID: 165617684
• Update Time: 2025-05-19

N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine
• EN300-1819485
• 2229443-72-3
• N-[(2-fluoro-6-nitrophenyl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C8H9FN2O3/c1-10(12)5-6-7(9)3-2-4-8(6)11(13)14/h2-4,12H,5H2,1H3
• InChI Key： RLJDMQCFEJKNGR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CN(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.3Ų

Additional information on N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine

Introduction to N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine and Its Significance in Modern Chemical Research

N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine is a compound with the CAS number 2229443-72-3, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. The presence of both fluoro and nitro substituents in its molecular framework imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis.

The 2-fluoro-6-nitrophenyl moiety is particularly noteworthy due to its ability to influence the electronic properties of the molecule. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity, while nitro groups introduce polarity and reactivity. This combination makes N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine a versatile building block for designing molecules with tailored pharmacological profiles. Recent studies have highlighted its potential in the development of drugs targeting neurological disorders, where precise modulation of molecular interactions is crucial.

In the realm of pharmaceutical research, N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine has been explored for its role in synthesizing novel bioactive compounds. The compound's hydroxylamine functionality provides a site for further derivatization, allowing chemists to create a diverse array of derivatives with enhanced biological activity. For instance, researchers have utilized this compound to develop inhibitors of specific enzyme targets, demonstrating its utility in drug discovery programs.

The significance of this compound is further underscored by its application in catalytic processes. The unique electronic environment created by the fluoro and nitro substituents facilitates participation in various organic transformations, including cross-coupling reactions and oxidation processes. These reactions are fundamental to the synthesis of complex molecules, and N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine serves as an effective catalyst or intermediate in such processes.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine. Molecular modeling studies have revealed insights into how the presence of fluoro and nitro groups influences reaction pathways, providing a deeper understanding of its reactivity. These insights are crucial for optimizing synthetic routes and improving yields, thereby accelerating the development of new chemical entities.

The compound's potential extends beyond pharmaceutical applications. In materials science, N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine has been investigated for its role in the development of advanced polymers and coatings. Its ability to impart specific properties such as thermal stability and chemical resistance makes it a valuable component in high-performance materials. Additionally, its fluorescence characteristics have been explored for use in optoelectronic devices, where precise control over molecular structure is essential.

In conclusion, N-(2-fluoro-6-nitrophenyl)methyl-N-methylhydroxylamine (CAS number 2229443-72-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in chemical synthesis and drug development. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.